Cas no 2060039-14-5 (2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile)

• Product Name: 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile
• CAS No: 2060039-14-5
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• MDL: MFCD30499337
• CID: 5222230
• PubChem ID: 125451511
• Update Time: 2025-10-29

2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(2-methoxyethyl)amino]-5-(4-pyridinyl)-
• 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile

• MDL： MFCD30499337
• Inchi： 1S/C15H15N3O/c1-19-9-8-18-15-3-2-13(10-14(15)11-16)12-4-6-17-7-5-12/h2-7,10,18H,8-9H2,1H3
• InChI Key： BGCMBWPFMHCMAO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C2C=CN=CC=2)=CC=C1NCCOC

Additional information on 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile

Research Brief on 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile (CAS: 2060039-14-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile (CAS: 2060039-14-5) as a promising scaffold for drug development. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeting various biological pathways. The following brief synthesizes the latest research findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile belongs to a class of small molecules that exhibit significant interactions with protein kinases, particularly those involved in inflammatory and oncogenic signaling pathways. Recent studies have demonstrated its ability to selectively inhibit specific kinase targets, making it a candidate for further investigation in the treatment of diseases such as cancer and autoimmune disorders. The presence of the pyridinyl and benzonitrile moieties contributes to its binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile derivatives to enhance their pharmacokinetic properties. The study reported improved solubility and bioavailability of the lead compound, which was attributed to the introduction of the 2-methoxyethylamino side chain. These modifications also reduced off-target effects, thereby increasing the compound's therapeutic index.

Another key finding comes from a preclinical investigation into the compound's mechanism of action. Using in vitro and in vivo models, researchers observed that 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile effectively suppressed the activation of NF-κB, a transcription factor implicated in chronic inflammation and cancer progression. This suggests its potential as an anti-inflammatory and anti-cancer agent, warranting further clinical evaluation.

Despite these promising results, challenges remain in the development of 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile as a therapeutic agent. Issues such as metabolic stability and potential toxicity in long-term use need to be addressed through additional structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies or combination therapies to mitigate these limitations.

In conclusion, 2-(2-methoxyethyl)amino-5-(pyridin-4-yl)benzonitrile (CAS: 2060039-14-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a viable candidate for further development. Continued investigation into its pharmacological properties and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.